Cas no 1798022-00-0 (N'-(3-chloro-2-methylphenyl)-N-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}ethanediamide)

• Product Name: N'-(3-chloro-2-methylphenyl)-N-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}ethanediamide
• CAS No: 1798022-00-0
• MF: C₁₉H₁₅ClN₂O₃S₂
• MW: 418.917001008987
• CID: 5373352
• Update Time: 2025-06-30

N'-(3-chloro-2-methylphenyl)-N-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(3-Chloro-2-methylphenyl)-N2-[[5-(2-thienylcarbonyl)-2-thienyl]methyl]ethanediamide
• N'-(3-chloro-2-methylphenyl)-N-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}ethanediamide

• Inchi： 1S/C19H15ClN2O3S2/c1-11-13(20)4-2-5-14(11)22-19(25)18(24)21-10-12-7-8-16(27-12)17(23)15-6-3-9-26-15/h2-9H,10H2,1H3,(H,21,24)(H,22,25)
• InChI Key： XXIWJELIPXVWJW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1C)(=O)C(NCC1SC(C(C2SC=CC=2)=O)=CC=1)=O

Experimental Properties

• Density: 1.439±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.80±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(3-chloro-2-methylphenyl)-N-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}ethanediamide

N'-(3-Chloro-2-Methylphenyl)-N-{[5-(Thiophene-2-Carbonyl)Thiophen-2-Yl]Methyl}Ethanediaamide: A Comprehensive Overview

The compound N'-(3-chloro-2-methylphenyl)-N-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}ethanediamide, identified by the CAS number 1798022-00-0, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines aromatic rings, thiophene moieties, and amide functionalities. The presence of these functional groups makes it a versatile molecule with applications ranging from pharmaceuticals to advanced materials.

Recent studies have highlighted the importance of thiophene-containing compounds in the development of new materials for optoelectronic applications. The thiophene moiety in this compound contributes to its conjugated π-system, which is crucial for electronic properties such as conductivity and photoreactivity. Researchers have explored the use of similar compounds in organic semiconductors, where their ability to form stable charge transfer complexes has been extensively studied. This compound's structure suggests that it could serve as a building block for designing new materials with tailored electronic properties.

The ethanediamide group in the molecule plays a significant role in its chemical reactivity and stability. Amide functionalities are known for their ability to form hydrogen bonds, which can influence the solubility and thermal stability of the compound. Recent advancements in computational chemistry have allowed researchers to model the molecular interactions of such compounds, providing insights into their potential applications in drug delivery systems and biocompatible materials.

The 3-chloro-2-methylphenyl group introduces additional complexity to the molecule's structure. Chlorine substitution on aromatic rings is often associated with increased chemical stability and bioavailability, making such compounds attractive candidates for pharmaceutical research. Recent studies have focused on the synthesis and characterization of similar chlorinated aromatic compounds, exploring their potential as inhibitors of key enzymes involved in metabolic pathways.

From a synthetic perspective, the preparation of this compound involves a series of multi-step reactions, including Friedel-Crafts alkylation, thioether formation, and amide coupling. These reactions require precise control over reaction conditions to ensure high yields and purity. The development of more efficient synthetic routes remains an active area of research, particularly for compounds with complex architectures like this one.

In terms of applications, this compound has shown promise in several emerging areas. For instance, its ability to form self-assembled monolayers has been investigated for use in nanotechnology applications. Additionally, its photoresponsive properties make it a candidate for use in light-sensitive devices such as photovoltaic cells and sensors.

Recent breakthroughs in green chemistry have also inspired researchers to explore more sustainable methods for synthesizing such compounds. The use of biodegradable solvents and catalysts has become a focus area, aiming to reduce the environmental impact of chemical manufacturing processes.

In conclusion, N'-(3-chloro-2-methylphenyl)-N-{[5-(thiophene-2-carbonyl)thiophen-2-yl]methyl}ethanediamide represents a fascinating example of how complex organic molecules can be designed and synthesized for diverse applications. Its unique structure and functional groups make it a valuable compound for both academic research and industrial development. As new research continues to uncover its potential, this compound is poised to play a significant role in advancing various fields of science and technology.